Cas no 345612-68-2 (1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane)
345612-68-2 structure
Product Name:1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
CAS No:345612-68-2
MF:C26H52N8O4
MW:540.742285728455
MDL:MFCD09263306
CID:92775
PubChem ID:30443056
Update Time:2025-04-18
1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
- Cyclam-N,N',N",N'"-tetrakis(N,N-dimethyl-2-acetamide)
- N,N-dimethyl-2-[4,8,11-tris[2-(dimethylamino)-2-oxoethyl]-1,4,8,11-tetrazacyclotetradec-1-yl]acetamide
- Cyclam-N,N',N'',N'''-tetrakis(N,N-dimethyl-2-acetamide)
- SCHEMBL15043685
- DTXSID60652721
- MFCD09263306
- 345612-68-2
- 2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrakis(N,N-dimethylacetamide)
-
- MDL: MFCD09263306
- Inchi: 1S/C26H52N8O4/c1-27(2)23(35)19-31-11-9-12-33(21-25(37)29(5)6)17-18-34(22-26(38)30(7)8)14-10-13-32(16-15-31)20-24(36)28(3)4/h9-22H2,1-8H3
- InChI Key: NHIYUNTZPHPSAA-UHFFFAOYSA-N
- SMILES: O=C(CN1CCN(CC(N(C)C)=O)CCCN(CC(N(C)C)=O)CCN(CC(N(C)C)=O)CCC1)N(C)C
Computed Properties
- Exact Mass: 540.41100
- Monoisotopic Mass: 540.41115217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 12
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1
- Topological Polar Surface Area: 94.2Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.055
- Boiling Point: 679.5°C at 760 mmHg
- Flash Point: 262°C
- Refractive Index: 1.496
- PSA: 94.20000
- LogP: -1.90740
- Sensitiveness: Hygroscopic
- Solubility: Soluble with water
1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | F979939-250mg |
1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane |
345612-68-2 | Null | 250mg |
RMB 1672.00 | 2025-02-21 | |
| Cooke Chemical | F979939-1g |
1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane |
345612-68-2 | Null | 1g |
RMB 4304.80 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-268794-250mg |
Cyclam-N,N',N",N'"-tetrakis(N,N-dimethyl-2-acetamide), |
345612-68-2 | 250mg |
¥2783.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-268794-250 mg |
Cyclam-N,N',N",N'"-tetrakis(N,N-dimethyl-2-acetamide), |
345612-68-2 | 250MG |
¥2,783.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1946915-250mg |
2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrakis(n,n-dimethylacetamide) |
345612-68-2 | 98% | 250mg |
¥3227.00 | 2024-05-17 |
1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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